Cas no 1426291-18-0 ([3-(3-isopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride)

• Product Name: [3-(3-isopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride
• CAS No: 1426291-18-0
• MF: C₁₀H₁₆ClN₃O₃
• MW: 261.705341339111
• CID: 5576702
• Update Time: 2025-06-07

[3-(3-isopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(3-isopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride

• Inchi： 1S/C10H15N3O3.ClH/c1-6(2)9-11-10(16-12-9)7-3-13(4-7)5-8(14)15;/h6-7H,3-5H2,1-2H3,(H,14,15);1H
• InChI Key： VGBQTNVWKOSMJR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN1CC(C2ON=C(C(C)C)N=2)C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [3-(3-isopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride

[3-(3-isopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride: A Comprehensive Overview

[3-(3-isopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride (CAS No. 1426291-18-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidine derivatives and is characterized by its unique structural features, including the presence of an isopropyl-substituted 1,2,4-oxadiazole ring and an acetate moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of [3-(3-isopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride is defined by its molecular formula C₁₀H₁₅N₃O₃Cl and molecular weight of 246.70 g/mol. The compound's structure is notable for its combination of aromatic and heterocyclic functionalities, which contribute to its potential pharmacological properties. The 1,2,4-oxadiazole ring is known for its biological activity and has been extensively studied in the development of drugs targeting various diseases.

In recent years, significant advancements have been made in understanding the biological activities of [3-(3-isopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and osteoarthritis.

Beyond its anti-inflammatory effects, [3-(3-isopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride has also shown potential in the field of neuropharmacology. Preclinical studies have indicated that it can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation may have implications for the treatment of neurological disorders such as depression and Parkinson's disease.

The pharmacokinetic properties of [3-(3-isopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride have been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects.

In terms of safety and toxicity, preclinical studies have demonstrated that [3-(3-isopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-y l]acetic acid hydrochloride has a favorable safety profile. It has shown low toxicity in animal models and has not been associated with significant adverse effects at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The development of [3-(3-isopropyl-1,2,4 -oxadiazol -5 -y l )azetidin -1 -y l ]acetic acid hydrochloride as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve the compound's bioavailability and target specificity.

In conclusion, [3-(3-isopropyl -1 ,2 ,4 -oxadiazol -5 -y l )azetidin -1 -y l ]acetic acid hydrochloride (CAS No. 1426291 - 18 -0 ) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical research. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it holds the potential to significantly impact the treatment of various diseases.